Cas no 14961-49-0 (Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI))

• Product Name: Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI)
• CAS No: 14961-49-0
• MF: C₁₈H₂₆N₄S₂
• MW: 362.555840969086
• CID: 187691
• PubChem ID: 203671
• Update Time: 2025-04-19

Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI)
• 2-[6-(4,6-dimethylpyrimidin-2-yl)sulfanylhexylsulfanyl]-4,6-dimethylpyrimidine
• 14961-49-0
• DTXSID20164355
• 1,6-Bis(4,6-dimethylpyrimidinyl-2-thio)hexane
• BRN 0828070
• Pyrimidine, 2,2'-(1,6-hexanediylbis(thio))bis(4,6-dimethyl-
• 2,2'-(1,6-Hexanediylbis(thio))bis(4,6-dimethylpyrimidine)

• Inchi： 1S/C18H26N4S2/c1-13-11-14(2)20-17(19-13)23-9-7-5-6-8-10-24-18-21-15(3)12-16(4)22-18/h11-12H,5-10H2,1-4H3
• InChI Key： HBHZJHWPZHVUAN-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCCCCSC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 362.16018
• Monoisotopic Mass: 362.15988919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 51.56